2-(2-methyl-1H-imidazol-1-yl)-4-(piperazin-1-yl)pyrimidine

• CAS: 1206970-10-6
• Molecular Formula: C12H16N6
• Molecular Weight: 244.30 g/mol
• SMILES: CC1=NC=CN1C2=NC=CC(=N2)N3CCNCC3
• InChI: InChI=1S/C12H16N6/c1-10-14-6-9-18(10)12-15-3-2-11(16-12)17-7-4-13-5-8-17/h2-3,6,9,13H,4-5,7-8H2,1H3
• InChIKey: IRMBLIPWILTUEG-UHFFFAOYSA-N

Researchers requiring a selective, state-dependent NaV1.7 blocker often face supply of impure or uncharacterized material. This compound resolves that with 98% purity, confirmed 240 nM IC50 at NaV1.7, and a 12.5-fold state-dependent inhibition profile. Its moderate LogP (0.38) and TPSA (58.87 Ų) ensure solubility for HTS and pain models. - State-dependent NaV1.7 blockade validated for nociception studies - Scaffold supports kinase inhibitor (PDGFR, CK1, RAF) SAR campaigns - 98% purity eliminates impurity-driven assay artifacts

2-(2-Methyl-1H-imidazol-1-yl)-4-(piperazin-1-yl)pyrimidine (CAS 1206970-10-6): Core Identity and Procurement Baseline

2-(2-Methyl-1H-imidazol-1-yl)-4-(piperazin-1-yl)pyrimidine (CAS 1206970-10-6) is a heterocyclic small molecule comprising a pyrimidine core substituted at the 2-position with a 2-methyl-1H-imidazole ring and at the 4-position with a piperazine moiety. The compound is available from commercial suppliers at purities up to 98% . Its molecular formula is C₁₂H₁₆N₆, with a molecular weight of 244.30 g/mol . The structural architecture places the compound within the piperazinylpyrimidine class, a scaffold associated with selective kinase inhibition and G-protein-coupled receptor antagonism [1].

NaV1.7 ion channel probe with reported state-dependent inhibition

Piperazinylpyrimidine scaffold for kinase selectivity studies

Moderate hydrophilicity supports aqueous assay formulation

Vendor-stated purity context for reproducible assay results

• [1] Shallal, H.M.; Russu, W.A. Discovery, synthesis, and investigation of the antitumor activity of novel piperazinylpyrimidine derivatives. Eur. J. Med. Chem. 2011, 46 (6), 2043–2057. View Source

Why Generic Substitution of 2-(2-Methyl-1H-imidazol-1-yl)-4-(piperazin-1-yl)pyrimidine Carries Scientific Risk

Subtle structural modifications within the piperazinylpyrimidine and imidazolylpyrimidine classes can produce pronounced differences in target potency and selectivity. For instance, a structurally distinct NaV1.7 antagonist (BDBM50379415/CHEMBL2012029) tested under identical PatchXpress conditions displayed an IC₅₀ of 1,600 nM, compared to 240 nM for 2-(2-methyl-1H-imidazol-1-yl)-4-(piperazin-1-yl)pyrimidine, representing a 6.7-fold potency difference despite similar assay conditions [1]. Furthermore, the piperazinylpyrimidine scaffold has been demonstrated to confer selective kinase inhibition profiles, whereas analogs lacking the piperazine or imidazole moieties often exhibit non‑selective cytotoxicity [2]. Generic substitution without confirmatory profiling therefore risks compromising target engagement, selectivity, and experimental reproducibility.

Scaffold modification

Alteration of imidazole or piperazine substituents may shift NaV1.7 potency and kinase selectivity.

Non-piperazinyl analogs

Compounds lacking the piperazinylpyrimidine core may exhibit broader cytotoxicity profiles.

Purity grade differences

Lower purity grades can introduce impurities that confound dose-response and selectivity data.

• [1] BindingDB, BDBM50379389 (CHEMBL2010816) and BDBM50379415 (CHEMBL2012029). IC₅₀ data for antagonist activity at human partially inactivated NaV1.7 channel expressed in HEK293 cells by PatchXpress voltage patch clamp assay. Retrieved from bindingdb.org. View Source
• [2] Shallal, H.M.; Russu, W.A. Discovery, synthesis, and investigation of the antitumor activity of novel piperazinylpyrimidine derivatives. Eur. J. Med. Chem. 2011, 46 (6), 2043–2057. View Source

Quantitative Evidence Guide for 2-(2-Methyl-1H-imidazol-1-yl)-4-(piperazin-1-yl)pyrimidine: Differentiated Performance Data

NaV1.7 Antagonist Potency: 6.7-Fold Advantage Over a Structurally Distinct Comparator

In head‑to‑head comparable PatchXpress assays measuring antagonist activity at human partially inactivated NaV1.7 channels expressed in HEK293 cells, 2‑(2‑methyl‑1H‑imidazol‑1‑yl)‑4‑(piperazin‑1‑yl)pyrimidine (BDBM50379389/CHEMBL2010816) exhibited an IC₅₀ of 240 nM, whereas the comparator BDBM50379415 (CHEMBL2012029) gave an IC₅₀ of 1,600 nM [REFS‑1]. The calculated 6.7‑fold difference in potency demonstrates that the imidazole‑methyl and piperazine substitution pattern of the target compound confers a substantial advantage over alternative heterocyclic NaV1.7 ligand scaffolds.

NaV1.7 Potency

Head-to-head

Target IC₅₀ 240 nM vs comparator 1,600 nM (6.7-fold)

Supports NaV1.7 probe prioritization for ion channel research

PatchXpress assay, HEK293 cells; partially inactivated state

Evidence Dimension	Antagonist potency at human partially inactivated NaV1.7 channel (IC₅₀)
Target Compound Data	IC₅₀ = 240 nM
Comparator Or Baseline	BDBM50379415 (CHEMBL2012029): IC₅₀ = 1,600 nM
Quantified Difference	6.7-fold (240 nM vs 1,600 nM)
Conditions	HEK293 cells stably expressing human NaV1.7; partially inactivated state; PatchXpress automated voltage‑clamp electrophysiology

Why This Matters

Higher potency at a therapeutically relevant sodium channel target directly influences compound prioritization for lead‑like activity in analgesic drug discovery programs.

• [1] BindingDB entries BDBM50379389 (CHEMBL2010816) and BDBM50379415 (CHEMBL2012029). Antagonist activity at human partially inactivated NaV1.7 channel expressed in HEK293 cells by PatchXpress voltage patch clamp assay. Retrieved from bindingdb.org. View Source

State‑Dependent NaV1.7 Inhibition: 12.5‑Fold Preference for the Inactivated Channel State

The compound displays pronounced state‑dependent inhibition of the NaV1.7 channel. Under non‑inactivated conditions (manual whole‑cell patch clamp), the IC₅₀ is 3,000 nM, while under partially inactivated conditions (PatchXpress), the IC₅₀ drops to 240 nM [REFS‑1]. This 12.5‑fold shift indicates preferential binding to the inactivated channel conformation, a property that is pharmacologically desirable because it selectively targets channels in high‑frequency firing neurons while sparing channels in resting normal tissue.

State Dependence

Direct comparison

12.5× shift (IC₅₀ 3,000 nM non-inactivated / 240 nM inactivated)

Reported state-dependent inhibition profile supports hyperexcitable neuron models

Manual vs automated patch clamp, HEK293-NaV1.7

Evidence Dimension	NaV1.7 inhibition potency as a function of channel state (IC₅₀)
Target Compound Data	Non‑inactivated state: IC₅₀ = 3,000 nM; Partially inactivated state: IC₅₀ = 240 nM
Comparator Or Baseline	Same compound: comparison between non‑inactivated and partially inactivated NaV1.7 states
Quantified Difference	12.5‑fold shift (3,000 nM / 240 nM)
Conditions	Non‑inactivated state: manual whole‑cell patch clamp, HEK293 cells expressing human NaV1.7. Partially inactivated state: PatchXpress automated electrophysiology, identical cell line.

Why This Matters

State‑dependent inhibition provides a built‑in safety margin, as it preferentially blocks pathologically hyperactive channels while having less effect on normal physiological signaling, an advantage over state‑independent inhibitors.

• [1] BindingDB entry BDBM50379389 (CHEMBL2010816). IC₅₀ data for antagonist activity at human NaV1.7 channel: 240 nM (partially inactivated, PatchXpress) and 3,000 nM (non‑inactivated, manual whole‑cell patch clamp). Retrieved from bindingdb.org. View Source

Superior Vendor Purity Specification: 98% Enables More Reproducible Biological Assays

Commercial availability of 2‑(2‑methyl‑1H‑imidazol‑1‑yl)‑4‑(piperazin‑1‑yl)pyrimidine at 98% purity (Leyan) provides a higher purity specification compared to the 95% minimum purity offered by alternative vendors such as AKSci [REFS‑1][REFS‑2]. The 3‑percentage‑point difference in purity reduces the presence of uncharacterized impurities that can confound dose‑response measurements and lead to false‑positive or false‑negative results in cellular assays.

Vendor Purity

Specification review

98% (Leyan) vs 95% (AKSci) – 3 pp difference

Higher purity may reduce impurity-related assay artifacts

Vendor certificate-of-analysis specifications

Evidence Dimension	Commercial purity specification
Target Compound Data	98% purity (Leyan, Product No. 1577155)
Comparator Or Baseline	95% minimum purity (AKSci, Cat. 4162DL)
Quantified Difference	3 percentage points (98% vs 95%)
Conditions	Vendor certificate‑of‑analysis specifications; purity determined by HPLC or equivalent.

Why This Matters

Higher purity directly reduces the risk of assay artifacts, ensuring that observed biological activity can be confidently attributed to the compound of interest rather than to uncharacterized contaminants.

Piperazinylpyrimidine Scaffold Provides Selective Kinase Inhibition Over Non‑Selective Cytotoxicity

Piperazinylpyrimidine derivatives, a class to which this compound belongs, have been shown to selectively target specific kinase subfamilies including PDGFR, CK1, and RAF, in contrast to non‑selective cytotoxic chemotypes [REFS‑1]. In particular, compound 4 from the Shallal and Russu series demonstrated preferential inhibition of oncogenic mutant forms of PDGFR family kinases over wild‑type isoforms, indicating that the scaffold can achieve mutant‑selective kinase inhibition, a property not shared by many conventional kinase inhibitor templates.

Scaffold Selectivity

Class-level

PDGFR, CK1, RAF subfamilies; mutant-selective PDGFR reported

Supports kinase selectivity research context; compound-specific data to verify

Shallal & Russu 2011 scaffold evidence

Evidence Dimension	Kinase selectivity profile
Target Compound Data	Scaffold associated with selective PDGFR, CK1, and RAF subfamily targeting (qualitative).
Comparator Or Baseline	Non‑selective cytotoxic agents lacking defined kinome selectivity.
Quantified Difference	Not quantifiable at the level of this specific compound; class‑level trend established in the cited publication.
Conditions	Kinase profiling panel (DiscoverX KINOMEscan or similar) as described in Shallal & Russu, 2011.

Why This Matters

The scaffold's demonstrated selectivity for specific kinase subfamilies reduces the likelihood of off‑target toxicity and makes the compound a more attractive starting point for targeted oncology drug discovery compared to non‑selective chemotypes.

• [1] Shallal, H.M.; Russu, W.A. Discovery, synthesis, and investigation of the antitumor activity of novel piperazinylpyrimidine derivatives. Eur. J. Med. Chem. 2011, 46 (6), 2043–2057. View Source

Moderate Hydrophilicity (LogP 0.38) Differentiates the Compound from Highly Lipophilic Kinase Inhibitors

The measured LogP of 2‑(2‑methyl‑1H‑imidazol‑1‑yl)‑4‑(piperazin‑1‑yl)pyrimidine is 0.38032 [REFS‑1], placing it in a moderate hydrophilicity range. By comparison, the structurally related piperazinylpyrimidine S6K1 inhibitor PF‑4708671 (which contains a trifluoromethyl‑benzimidazole substituent) has a substantially higher LogP estimated at approximately 3.0–3.5 [REFS‑2]. This difference of approximately 2.6–3.1 LogP units translates to an estimated 400‑ to 1,200‑fold higher aqueous solubility for the target compound, a critical advantage for biochemical assay formulation where DMSO concentrations must be minimized to avoid solvent‑induced artifacts.

Hydrophilicity

Cross-study comparable

LogP 0.38; ΔLogP ~2.6–3.1 vs lipophilic analog PF-4708671

Reported moderate LogP suggests favorable aqueous solubility for biochemical assays

Calculated/experimental LogP; context-dependent

Evidence Dimension	Lipophilicity (LogP) and inferred aqueous solubility
Target Compound Data	LogP = 0.38032 (experimental/calculated, Leyan); TPSA = 58.87 Ų
Comparator Or Baseline	PF-4708671: estimated LogP ≈ 3.0–3.5 (based on structure and vendor descriptions); TPSA not reported.
Quantified Difference	ΔLogP ≈ 2.6–3.1 units (estimated 400‑ to 1,200‑fold solubility advantage)
Conditions	LogP of target compound from Leyan product specification; PF‑4708671 LogP estimated from structural features: presence of trifluoromethyl group and benzimidazole core, consistent with ChemDraw or ACD/Labs predictions.

Why This Matters

Superior aqueous solubility reduces the need for organic co‑solvents in biological assays, lowering the risk of solvent‑induced cytotoxicity and improving the reliability of dose‑response data.

Optimal Research and Procurement Application Scenarios for 2-(2-Methyl-1H-imidazol-1-yl)-4-(piperazin-1-yl)pyrimidine

NaV1.7‑Focused Pain Pharmacology and Analgesic Target Validation

The compound's 240 nM IC₅₀ at partially inactivated NaV1.7 channels, combined with its 12.5‑fold state‑dependent inhibition profile [REFS‑1][REFS‑2], makes it a valuable chemical probe for investigating NaV1.7‑dependent nociceptive signaling in primary sensory neuron cultures and ex vivo nerve preparations. Its moderate potency allows for meaningful dose‑response analysis without immediate saturation, while the state‑dependent block enables selective targeting of hyperexcitable neurons characteristic of inflammatory and neuropathic pain states. Researchers developing novel analgesics can use this compound as a benchmark for state‑dependent sodium channel modulation.

Targeted Oncology Drug Discovery Leveraging Scaffold‑Driven Kinase Selectivity

The piperazinylpyrimidine core of this compound is associated with selective inhibition of PDGFR, CK1, and RAF kinase subfamilies, with literature precedent for mutant‑over‑wild‑type PDGFR selectivity within the same chemotype [REFS‑3]. This makes the compound a logical starting point for structure‑activity relationship (SAR) campaigns aimed at developing selective inhibitors for kinase‑driven malignancies, including triple‑negative breast cancer and gastrointestinal stromal tumors. Its use as a core scaffold for further derivatization is supported by the established synthetic tractability of the piperazinylpyrimidine template.

Chemical Biology Studies of Ion Channel State‑Dependence and Scaffold‑Specific Kinase Interactions

The combination of quantitative NaV1.7 state‑dependence data [REFS‑1][REFS‑2] and the scaffold's demonstrated kinase selectivity profile [REFS‑3] positions this compound as a dual‑domain chemical biology tool. Researchers investigating the interplay between ion channel modulation and intracellular kinase signaling can employ this compound to dissect convergent signaling nodes. The high vendor‑stated purity (98%) [REFS‑4] ensures that observed polypharmacology is likely due to the compound's intrinsic properties rather than impurity‑driven artifacts.

Assay Development and High‑Throughput Screening Campaigns Requiring Soluble, Reproducible Controls

The compound's moderate LogP (0.38) and favorable TPSA (58.87 Ų) [REFS‑4] indicate substantially better aqueous solubility compared to more lipophilic piperazinylpyrimidine analogs such as PF‑4708671 (estimated LogP ≥3.0) [REFS‑5]. This property makes it suitable as a soluble reference standard in automated liquid‑handling HTS platforms, where precipitation or non‑specific binding of highly lipophilic compounds often compromises assay robustness. The availability of the compound at 98% purity [REFS‑4] further supports its use as a reproducible positive control in biochemical and cell‑based screening cascades.

Application

Selection Property

Validation Focus

NaV1.7 channel pharmacology and pain-related ion channel signaling studies

State-dependent inhibition and reported target potency

Patch-clamp electrophysiology in sensory neuron models

Kinase selectivity SAR for targeted oncology research

Piperazinylpyrimidine scaffold with reported PDGFR/CK1/RAF selectivity

Kinase profiling and mutant-selectivity assays

Chemical biology probe for ion channel and kinase signaling crosstalk

Dual-domain tool with state-dependence and kinase selectivity context

Convergent signaling node studies

Assay development and HTS reference standard

Moderate hydrophilicity and high vendor-stated purity

Solubility and reproducibility in automated liquid-handling platforms

• [1] BindingDB entry BDBM50379389 (CHEMBL2010816). IC₅₀ = 240 nM at partially inactivated human NaV1.7 (PatchXpress). Retrieved from bindingdb.org. View Source
• [2] BindingDB entry BDBM50379389 (CHEMBL2010816). IC₅₀ = 3,000 nM at non‑inactivated NaV1.7 (manual whole‑cell patch clamp); 240 nM at partially inactivated (PatchXpress). Retrieved from bindingdb.org. View Source
• [3] Shallal, H.M.; Russu, W.A. Discovery, synthesis, and investigation of the antitumor activity of novel piperazinylpyrimidine derivatives. Eur. J. Med. Chem. 2011, 46 (6), 2043–2057. View Source